Cas no 96723-27-2 (Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate
• CAS No: 96723-27-2
• MF: C₁₃H₁₁BrN₄O₂
• MW: 335.156041383743
• MDL: MFCD09835740
• CID: 856226
• PubChem ID: 13426006
• Update Time: 2025-05-25

Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(4-bromophenyl)-4-cyano-1H-pyrazole-3-carboxylate
• Ethyl5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate
• 5-AMino-4-cyano-1-(4-broMo-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 5-amino-1-(4-bromophenyl)-4-cyano-1H-pyrazole-3-carboxylate (ACI)
• CS-0212277
• AKOS015854708
• BS-23562
• DTXSID20540478
• MFCD09835740
• DB-351585
• ETHYL 5-AMINO-1-(4-BROMOPHENYL)-4-CYANOPYRAZOLE-3-CARBOXYLATE
• WDA72327
• 96723-27-2
• Ethyl5-amino-1-(4-bromophenyl)-4-cyano-1H-pyrazole-3-carboxylate
• C13H11BrN4O2
• Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate

• MDL： MFCD09835740
• Inchi： 1S/C13H11BrN4O2/c1-2-20-13(19)11-10(7-15)12(16)18(17-11)9-5-3-8(14)4-6-9/h3-6H,2,16H2,1H3
• InChI Key： PCKQIJFJPFPOHQ-UHFFFAOYSA-N
• SMILES： N#CC1=C(N)N(C2C=CC(Br)=CC=2)N=C1C(OCC)=O

Computed Properties

• Exact Mass: 334.00700
• Monoisotopic Mass: 334.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 535.7±50.0 °C at 760 mmHg
• Flash Point: 277.8±30.1 °C
• PSA: 93.93000
• LogP: 2.84658
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate (CAS No. 96723-27-2)

Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate (CAS No. 96723-27-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of functional groups such as amino, cyano, and ester in its structure makes it a versatile intermediate for the synthesis of more complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and material science.

The molecular structure of Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate features a pyrazole core substituted with a 4-bromophenyl group, an amino group, a cyano group, and an ethyl carboxylate moiety. This unique arrangement contributes to its reactivity and functionality, making it a valuable building block in organic synthesis. The compound's CAS number 96723-27-2 is often used as a key identifier in chemical databases and regulatory documents, ensuring precise communication among researchers and regulatory bodies.

In recent years, the demand for pyrazole derivatives has surged due to their applications in developing novel therapeutics. For instance, Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate has been investigated for its potential role in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to act as a pharmacophore has also made it a subject of interest in medicinal chemistry, where researchers aim to optimize its properties for enhanced bioactivity and reduced toxicity.

Beyond pharmaceuticals, this compound is also explored in agrochemical research. The pyrazole scaffold is a common feature in many pesticides and herbicides, and modifications to its structure can lead to improved efficacy and environmental safety. The bromophenyl and cyano groups in Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate may contribute to its interactions with biological targets, making it a candidate for developing next-generation crop protection agents.

From a synthetic chemistry perspective, the compound's ester and amino groups offer multiple sites for further functionalization. This flexibility allows chemists to tailor the molecule for specific applications, whether in drug development or material science. The cyano group, in particular, is a valuable handle for constructing more complex architectures, such as heterocyclic compounds or polymeric materials with unique properties.

Environmental and safety considerations are paramount when working with Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate. While it is not classified as a hazardous substance under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers are encouraged to consult safety data sheets (SDS) and adhere to laboratory best practices when handling this compound.

The growing interest in sustainable chemistry has also influenced the study of this compound. Innovations in green synthesis methods aim to reduce the environmental footprint of producing pyrazole derivatives, including Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate. Techniques such as catalysis and solvent-free reactions are being explored to enhance the efficiency and sustainability of its synthesis.

In summary, Ethyl 5-amino-1-(4-bromophenyl)-4-cyanopyrazole-3-carboxylate (CAS No. 96723-27-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.